Cas no 25486-55-9 (Vitamin K1 2,3-Epoxide (Mixture of Diastereomers))

• Product Name: Vitamin K1 2,3-Epoxide (Mixture of Diastereomers)
• CAS No: 25486-55-9
• Molecular Formula: C₃₁H₄₆O₃
• Molecular Weight: 466.69514
• MDL: MFCD00870307
• CID: 266080
• PubChem ID: 329751934

Vitamin K1 2,3-Epoxide (Mixture of Diastereomers) Properties

Names and Identifiers

• Naphth[2,3-b]oxirene-2,7-dione,1a,7a-dihydro-1a-methyl-7a-(3,7,11,15-tetramethyl-2-hexadecen-1-yl)-
• Vitamin K1 2,3-Epoxide
• (2,3-epoxyphytyl)menaquinone
• Vitamin K1 2,3-Epoxi
• (E)-vitamin K oxide
• 2-Methyl-3-phenyl-thiophen
• 2-methyl-3-phenyl-thiophene
• 2-Methyl-3-phytyl-2,3-epoxy-2,3-dihydro-1,4-naphthoquinone
• 3-Phenyl-2-methyl-thiophen
• Vitamin K 2,3-epoxide
• vitamin K oxide
• vitamin K1-2,3-<16>O-epoxide
• 1a,7a-Dihydro-1a-methyl-7a-(3,7,11,15-tetramethyl-2-hexadecenyl)naphth[2,3-b]oxirene-2,7-dione
• 2,3-Epoxy-2,3-dihydro-2-methyl-3-phytyl-1,4-naphthoquinone
• 2,3-Epoxyphylloquinone
• Phylloquinone oxide
• Vitamin K1 Impurity 7
• FT-0675842
• NS00051114
• Phylloquinone, epoxide
• 1a-methyl-7a-(3,7,11,15-tetramethylhexadec-2-en-1-yl)-1aH,2H,7H,7aH-naphtho[2,3-b]oxirene-2,7-dione
• Vitamin K epoxide
• UNII-QK3W0KB88K
• Phylloquinone 2,3-epoxide
• Vitamin K1, epoxide
• CHEBI:28371
• Q27103659
• 1a-methyl-7a-(-3,7,11,15-tetramethylhexadec-2-en-1-yl)-1a,7a-dihydronaphtho[2,3-b]oxirene-2,7-dione
• DTXSID30865225
• Phylloquinone-2,3-epoxide
• 1,4-Naphthoquinone, 2,3-epoxy-2,3-dihydro-2-methyl-3-phytyl-2,3-Epoxyphylloquinone
• 1a,7a-Dihydro-1a-methyl-7a-(3,7,11,15-tetramethyl-2-hexadecenyl)naphth(2,3-b) oxirene-2,7-dione
• AKOS030242183
• EINECS 247-022-9
• QK3W0KB88K
• 1a-methyl-7a-(3,7,11,15-tetramethylhexadec-2-en-1-yl)-1a,7a-dihydronaphtho[2,3-b]oxirene-2,7-dione
• Vitamin K1 oxide
• Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a-methyl-7a-(3,7,11,15-tetramethyl-2-hexadecenyl)-Phylloquinone oxide
• 1a,7a-Dihydro-1a-methyl-7a-(3,7,11,15-tetramethyl-2-hexadecenyl)-naphth[2,3-b]oxirene-2,7-dione

• MDL： MFCD00870307
• InChIKey： KUTXFBIHPWIDJQ-LKUDQCMESA-N
• Inchi： InChI=1S/C31H46O3/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-31-29(33)27-19-8-7-18-26(27)28(32)30(31,6)34-31/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+
• SMILES： CC(C)CCCC(C)CCCC(C)CCC/C(=C/CC12C(=O)C3=CC=CC=C3C(=O)C1(C)O2)/C

Computed Properties

• Exact Mass: 466.34500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 466.34469533g/mol
• Heavy Atom Count: 34
• Complexity: 737
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.1
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• LogP: 8.36880
• PSA: 46.67000
• Boiling Point: 561.1±50.0 °C at 760 mmHg
• Melting Point: N/A
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 233.8±30.2 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly, Heated, Sonicated)
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds